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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064 Get Quote

This technical guide provides essential information regarding Methyl 2-acetoxypropanoate,

tailored for researchers, scientists, and professionals in drug development. The document

covers key identifiers, a representative synthetic workflow, and relevant chemical data.

Core Identifiers
Methyl 2-acetoxypropanoate is a chemical compound with the molecular formula C6H10O4.

[1][2] Key identifying information is summarized in the table below for easy reference.

Identifier Value

IUPAC Name methyl 2-acetyloxypropanoate[2]

SMILES CC(C(=O)OC)OC(=O)C[1][2]

InChIKey QTFFGYLLUHQSAS-UHFFFAOYSA-N[2]

CAS Number 6284-75-9[2]

Molecular Weight 146.14 g/mol [2]

PubChem CID 221165[1][2]

Synthetic Workflow
While specific, detailed experimental protocols for the synthesis of Methyl 2-
acetoxypropanoate were not found in the immediate search, a general workflow for the
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synthesis of related ester compounds can be conceptualized. A common method for

synthesizing esters is through the Fischer-Speier esterification, which involves reacting a

carboxylic acid with an alcohol in the presence of an acid catalyst. Another approach is the

alkylation of a carboxylate salt.

The following diagram illustrates a generalized workflow for a chemical synthesis, which would

be applicable to the production of Methyl 2-acetoxypropanoate.
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Caption: A generalized workflow for chemical synthesis.
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Biological Activity
Currently, there is limited publicly available information directly detailing the biological activities

or signaling pathways of Methyl 2-acetoxypropanoate. However, the broader class of

arylpropionic acids, to which this compound is structurally related, is known for its anti-

inflammatory properties, primarily through the inhibition of cyclooxygenase (COX) enzymes.

Further research into this specific molecule is required to elucidate its biological functions and

potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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